molecular formula C14H16ClNO2S B1596718 5-butylaminonaphthalene-1-sulfonyl Chloride CAS No. 728864-87-7

5-butylaminonaphthalene-1-sulfonyl Chloride

Cat. No. B1596718
M. Wt: 297.8 g/mol
InChI Key: HLBDFCNJJRYPKY-UHFFFAOYSA-N
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Description

5-Butylaminonaphthalene-1-sulfonyl Chloride , also known as 5-Dimethylaminonaphthalene-1-sulfonyl Chloride or Dansyl chloride , is a chemical compound with the empirical formula C₁₂H₁₂ClNO₂S . It falls under the category of sulfonyl chlorides and is commonly used in biochemical research .


Synthesis Analysis

The synthesis of 5-butylaminonaphthalene-1-sulfonyl chloride typically involves the reaction of 5-aminonaphthalene-1-sulfonic acid with butylamine followed by chlorination using thionyl chloride . The resulting compound is then purified to obtain the desired product .


Molecular Structure Analysis

The molecular structure of 5-butylaminonaphthalene-1-sulfonyl chloride consists of a naphthalene ring with a sulfonyl chloride group attached at the 1-position. The butylamine substituent is linked to the naphthalene ring, imparting its characteristic properties .


Chemical Reactions Analysis

    Reaction with Amines : 5-butylaminonaphthalene-1-sulfonyl chloride readily reacts with primary and secondary amines to form stable sulfonamide derivatives. This property makes it useful for labeling amino groups in proteins and peptides . Fluorescent Properties : Dansyl chloride exhibits strong fluorescence upon excitation, making it valuable for fluorescence-based assays and labeling studies .

Physical And Chemical Properties Analysis

  • Melting Point : 5-butylaminonaphthalene-1-sulfonyl chloride has a melting point range of 69.0-73.0°C .
  • Self-fluorescence : Its fluorescence emission (Chinin) is typically ≤ 1.0 ppb .

Safety And Hazards

  • Storage : Store it in a cool place (2-8°C) .

properties

IUPAC Name

5-(butylamino)naphthalene-1-sulfonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H16ClNO2S/c1-2-3-10-16-13-8-4-7-12-11(13)6-5-9-14(12)19(15,17)18/h4-9,16H,2-3,10H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HLBDFCNJJRYPKY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCNC1=CC=CC2=C1C=CC=C2S(=O)(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H16ClNO2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40373785
Record name 5-butylaminonaphthalene-1-sulfonyl Chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40373785
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

297.8 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-butylaminonaphthalene-1-sulfonyl Chloride

CAS RN

728864-87-7
Record name 5-butylaminonaphthalene-1-sulfonyl Chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40373785
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 728864-87-7
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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